Cas no 1803749-97-4 (Methyl 6-cyano-3-ethyl-2-formylphenylacetate)

• Product Name: Methyl 6-cyano-3-ethyl-2-formylphenylacetate
• CAS No: 1803749-97-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5010930
• Update Time: 2025-09-27

Methyl 6-cyano-3-ethyl-2-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-ethyl-2-formylphenylacetate

• Inchi： 1S/C13H13NO3/c1-3-9-4-5-10(7-14)11(12(9)8-15)6-13(16)17-2/h4-5,8H,3,6H2,1-2H3
• InChI Key： ZXRYYKQYKHSIRV-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=C(C#N)C=CC(CC)=C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Methyl 6-cyano-3-ethyl-2-formylphenylacetate

Methyl 6-cyano-3-ethyl-2-formylphenylacetate (CAS No. 1803749-97-4): A Comprehensive Overview

Methyl 6-cyano-3-ethyl-2-formylphenylacetate (CAS No. 1803749-97-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 6-cyano-3-ethyl-2-formylphenylacetate consists of a phenyl ring substituted with a cyano group at the 6th position, an ethyl group at the 3rd position, and a formyl group at the 2nd position. This arrangement imparts distinct reactivity and functionality to the molecule, making it a versatile intermediate in synthetic chemistry. The presence of the cyano group enhances its potential as a building block for more complex molecules, while the formyl group allows for further derivatization through condensation reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyano and formyl functional groups are particularly noteworthy, as they have been extensively studied for their role in modulating biological pathways. For instance, cyano-substituted aromatic compounds have shown promise in inhibiting certain enzymes that are implicated in inflammatory responses and cancer progression. Similarly, formyl groups are often utilized in the synthesis of bioactive molecules due to their ability to participate in Schiff base formation and other condensation reactions.

Current research in the field of medicinal chemistry has highlighted the importance of identifying novel scaffolds that can serve as starting points for drug discovery. Methyl 6-cyano-3-ethyl-2-formylphenylacetate fits well within this context, as its structural features allow for diverse chemical modifications. Researchers have been exploring its utility in generating libraries of compounds for high-throughput screening (HTS) campaigns. These efforts aim to identify lead compounds that can be further optimized for therapeutic efficacy and pharmacokinetic properties.

The synthesis of Methyl 6-cyano-3-ethyl-2-formylphenylacetate involves multi-step organic transformations that highlight the compound's synthetic versatility. One common approach involves the Friedel-Crafts acylation of an appropriately substituted benzene derivative followed by nucleophilic substitution and formylation reactions. These steps showcase the compound's ability to undergo a series of functional group interconversions, which is crucial for developing more complex molecular architectures.

Recent advancements in computational chemistry have also contributed to the study of Methyl 6-cyano-3-ethyl-2-formylphenylacetate. Molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. These studies have revealed that the compound can interact with various enzymes and receptors, suggesting its broad applicability in drug design.

In addition to its synthetic significance, Methyl 6-cyano-3-ethyl-2-formylphenylacetate has been investigated for its role in material science applications. The unique electronic properties conferred by its substituents make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The cyano group, in particular, has been shown to enhance charge transport properties, making it an attractive moiety for these applications.

The chemical stability of Methyl 6-cyano-3-ethyl-2-formylphenylacetate is another area of interest. Studies have demonstrated that under appropriate conditions, the compound can be stored and handled without significant degradation. This stability is crucial for both laboratory-scale synthesis and potential industrial applications, ensuring that the compound remains viable for downstream processing and utilization.

Economic considerations also play a role in the broader adoption of Methyl 6-cyano-3-ethyl-2-formylphenylacetate. Efforts have been made to optimize synthetic routes to improve yield and reduce costs, making it more accessible for large-scale production. Such economic feasibility is essential for translating laboratory discoveries into commercially viable products.

The environmental impact of producing and using Methyl 6-cyano-3-ethyl-2-formylphenylacetate is another factor that has been carefully evaluated. Researchers have focused on developing greener synthetic methods that minimize waste and reduce energy consumption. These sustainable practices align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, Methyl 6-cyano-3-ethyl-2-formylphenylacetate (CAS No. 1803749-97-4) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative chemical synthesis and drug discovery efforts. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development.